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Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triphenylphosphinechlorogold(I), also known as chloro(triphenylphosphine)gold(I), is a

valuable reagent in organic synthesis and a precursor for various gold(I) and gold(III)

organometallic compounds. Its utility in research, particularly in the development of novel

therapeutic agents, necessitates a thorough understanding of its safety and handling

precautions. This in-depth technical guide provides a comprehensive overview of the known

hazards, handling procedures, and emergency protocols associated with this compound,

designed to ensure the safety of laboratory personnel.

Hazard Identification and Classification
Triphenylphosphinechlorogold(I) is classified as a hazardous substance. While specific

quantitative toxicity data such as LD50 or LC50 values for the compound are not readily

available, the existing safety data sheets (SDS) and toxicological information for its

components, particularly triphenylphosphine, provide a basis for a cautious approach. The

primary hazards are associated with skin, eye, and respiratory tract irritation.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2 Causes serious eye irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

May cause respiratory

irritation[1]

Toxicological Data for Triphenylphosphine (Ligand)

Route of Exposure Species Value

Oral LD50 Rat 700 mg/kg

It is crucial to note that the absence of comprehensive toxicity data for

triphenylphosphinechlorogold(I) itself warrants treating the compound with a high degree of

caution.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure and ensure a safe working environment, a combination of engineering

controls and appropriate personal protective equipment is mandatory.

Engineering Controls
Fume Hood: All handling of triphenylphosphinechlorogold(I) powder should be conducted

in a certified chemical fume hood to prevent inhalation of dust particles.

Ventilation: The laboratory should be well-ventilated to ensure that any potential fugitive

emissions are effectively diluted and removed.

Eyewash Stations and Safety Showers: Easily accessible and fully functional eyewash

stations and safety showers are essential in case of accidental exposure.
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Personal Protective Equipment (PPE)
A comprehensive PPE regimen is the final line of defense against exposure.

PPE Category Specifications

Eye and Face Protection

Chemical safety goggles or a full-face shield are

required. Standard safety glasses do not

provide adequate protection against dust and

splashes.[1]

Skin Protection

- Gloves: Chemical-resistant gloves, such as

nitrile, should be worn. Gloves should be

inspected before use and changed immediately

if contaminated, punctured, or torn. - Lab Coat:

A flame-resistant lab coat with long sleeves

should be worn to protect street clothes and

skin.

Respiratory Protection

For operations that may generate significant

dust, a NIOSH-approved particulate respirator

(e.g., N95) is recommended.[1]

Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is critical to prevent accidents and maintain

the integrity of the compound.

Handling
Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

Grounding: When transferring large quantities of the powder, ensure that equipment is

properly grounded to prevent static discharge.

Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory. Do not eat, drink, or smoke in areas where the chemical is
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handled or stored.

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.

Incompatible Materials: Store away from strong oxidizing agents and finely powdered metals.

[1]

Temperature: Store in a cool, dry place.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.
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Emergency Situation Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

- Minor Spill: Carefully sweep up the spilled

solid, avoiding dust generation, and place it in a

sealed container for disposal. Clean the spill

area with soap and water. - Major Spill:

Evacuate the area and prevent entry. Wear

appropriate PPE, including respiratory

protection. Cover the spill with a compatible

absorbent material and collect it in a sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete.

Disposal Considerations
Waste triphenylphosphinechlorogold(I) and any contaminated materials must be disposed of

as hazardous waste. Follow all federal, state, and local regulations for hazardous waste
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disposal. Do not dispose of the material down the drain or in the regular trash.

Logical Workflow for Safe Handling of
Triphenylphosphinechlorogold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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